3,6,7-Trimethyl-6-octen-3-ol

• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: 3,6,7-trimethyloct-6-en-3-ol
• InChI: InChI=1S/C11H22O/c1-6-11(5,12)8-7-10(4)9(2)3/h12H,6-8H2,1-5H3
• InChI Key: SPXRFPKAJKNYOC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CCC(=C(C)C)C)O

Description

3,6,7-Trimethyl-6-octen-3-ol is a useful research compound. Its molecular formula is C11H22O and its molecular weight is 170.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

383.0 g of 3,6,7-trimethyl-6-octen-1-in-3-ol and 0.3 g of Lindlar catalyst (5% Pd+3.5% Pb on CaCO3) are put in an autoclave and heated under nitrogen to a temperature of 45° C. Nitrogen is exchanged by hydrogen (H2) and the reaction mixture put at an absolute pressure of 2 bar. After the calculated amount of hydrogen has been consumed the reaction mixture is filtered and distilled (2 mbar, 115° C.) to obtain 3,6,7-trimethyl-6-octen-3-ol (=compound of formula (Ia)).